N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide

• IUPAC Name: N-(2-methoxyethyl)-2-[[4-(piperidin-1-ylmethyl)benzoyl]amino]benzamide
• InChI: InChI=1S/C23H29N3O3/c1-29-16-13-24-23(28)20-7-3-4-8-21(20)25-22(27)19-11-9-18(10-12-19)17-26-14-5-2-6-15-26/h3-4,7-12H,2,5-6,13-17H2,1H3,(H,24,28)(H,25,27)
• InChI Key: WNMRXJJPXPTIMD-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)CN3CCCCC3
• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol

Description

N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound, also known as MEPB, is a small molecule inhibitor of a protein called HSP90 (Heat Shock Protein 90). HSP90 is a chaperone protein that plays a crucial role in the folding and stabilization of many other proteins in the cell. Inhibition of HSP90 has been shown to have therapeutic potential in the treatment of various diseases, including cancer and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide involves the inhibition of HSP90. HSP90 plays a crucial role in the folding and stabilization of many proteins in the cell, including oncogenic proteins in cancer cells. Inhibition of HSP90 leads to the degradation of these proteins, resulting in the inhibition of tumor growth. In neurodegenerative disorders, HSP90 inhibition has been shown to prevent the aggregation of misfolded proteins, leading to neuroprotection.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has been shown to have several biochemical and physiological effects. In cancer cells, N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide inhibits the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In animal models of neurodegenerative disorders, N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has been shown to protect against neuronal damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide in lab experiments is its specificity for HSP90 inhibition. This allows for the selective inhibition of HSP90 without affecting other chaperone proteins. However, one of the limitations of using N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide. One area of research is the development of more potent and selective HSP90 inhibitors. Another area of research is the investigation of the potential use of N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to investigate the potential use of N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide in the treatment of other diseases, such as neurodegenerative disorders.

Scientific Research Applications

N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has been extensively studied for its potential therapeutic applications. One of the primary areas of research has been in the treatment of cancer. HSP90 inhibition has been shown to have anti-tumor effects, and N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells.
N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has also been studied for its potential neuroprotective effects. HSP90 inhibition has been shown to have beneficial effects in various neurodegenerative disorders, including Alzheimer's disease and Parkinson's disease. N-(2-methoxyethyl)-2-{[4-(1-piperidinylmethyl)benzoyl]amino}benzamide has been shown to protect against neuronal damage in animal models of these diseases.